Cas no 173999-20-7 (N-((5-Bromopyridin-3-yl)methyl)acetamide)

• Product Name: N-((5-Bromopyridin-3-yl)methyl)acetamide
• CAS No: 173999-20-7
• MF: C₈H₉BrN₂O
• MW: 229.073860883713
• CID: 1031148
• PubChem ID: 68755289
• Update Time: 2025-10-28

N-((5-Bromopyridin-3-yl)methyl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-((5-Bromopyridin-3-yl)methyl)acetamide
• N-[(5-bromopyridin-3-yl)methyl]acetamide
• ACETAMIDE, N-[(5-BROMO-3-PYRIDINYL)METHYL]-
• J-522740
• AB68529
• DTXSID70738964
• SCHEMBL3711569
• DA-09285
• 173999-20-7

• Inchi： 1S/C8H9BrN2O/c1-6(12)11-4-7-2-8(9)5-10-3-7/h2-3,5H,4H2,1H3,(H,11,12)
• InChI Key： NBLUICQRJCMCOX-UHFFFAOYSA-N
• SMILES： BrC1=CN=CC(=C1)CNC(C)=O

Computed Properties

• Exact Mass: 227.98983g/mol
• Monoisotopic Mass: 227.98983g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 42Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives

Additional information on N-((5-Bromopyridin-3-yl)methyl)acetamide

Research Brief on N-((5-Bromopyridin-3-yl)methyl)acetamide (CAS: 173999-20-7) in Chemical Biology and Pharmaceutical Applications

N-((5-Bromopyridin-3-yl)methyl)acetamide (CAS: 173999-20-7) is a brominated pyridine derivative that has garnered significant attention in recent years due to its potential applications in chemical biology and pharmaceutical research. This compound, characterized by its unique molecular structure, serves as a versatile intermediate in the synthesis of various bioactive molecules. Recent studies have explored its role in drug discovery, particularly in the development of kinase inhibitors and other targeted therapies. The presence of the bromine atom at the 5-position of the pyridine ring enhances its reactivity, making it a valuable building block for further chemical modifications.

One of the key areas of interest for N-((5-Bromopyridin-3-yl)methyl)acetamide is its potential as a precursor in the synthesis of small-molecule inhibitors. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in the development of novel EGFR (Epidermal Growth Factor Receptor) inhibitors, which are critical for targeting non-small cell lung cancer (NSCLC). The study highlighted the compound's ability to undergo palladium-catalyzed cross-coupling reactions, enabling the introduction of diverse pharmacophores. This flexibility underscores its importance in structure-activity relationship (SAR) studies aimed at optimizing drug efficacy and selectivity.

In addition to its role in oncology, N-((5-Bromopyridin-3-yl)methyl)acetamide has shown promise in neuropharmacology. Research published in ACS Chemical Neuroscience in early 2024 investigated its derivatives as potential modulators of GABA_A receptors, which are implicated in anxiety and epilepsy disorders. The study reported that specific modifications of the acetamide moiety led to compounds with enhanced binding affinity and reduced off-target effects. These findings suggest that 173999-20-7 could serve as a scaffold for developing next-generation neurotherapeutics.

From a synthetic chemistry perspective, the compound's robustness under various reaction conditions has been a focal point. A recent preprint on ChemRxiv detailed a high-yield, one-pot synthesis route for N-((5-Bromopyridin-3-yl)methyl)acetamide, leveraging microwave-assisted techniques to reduce reaction times and improve purity. This methodological advancement is particularly relevant for industrial-scale production, where efficiency and cost-effectiveness are paramount. Furthermore, the study emphasized the compound's compatibility with green chemistry principles, as it minimizes the use of hazardous solvents.

Despite these advancements, challenges remain in the widespread adoption of N-((5-Bromopyridin-3-yl)methyl)acetamide. For instance, its pharmacokinetic properties, such as metabolic stability and bioavailability, require further optimization. A 2023 review in Bioorganic & Medicinal Chemistry Letters pointed out that while the compound exhibits favorable in vitro activity, its in vivo performance is often limited by rapid clearance. Future research directions may include prodrug strategies or formulation technologies to address these limitations.

In conclusion, N-((5-Bromopyridin-3-yl)methyl)acetamide (CAS: 173999-20-7) represents a promising candidate in the toolkit of medicinal chemists and chemical biologists. Its versatility as a synthetic intermediate, combined with its potential in diverse therapeutic areas, makes it a compound of enduring interest. Ongoing research efforts are likely to uncover additional applications, particularly as advances in computational chemistry and high-throughput screening enable more targeted modifications. For professionals in the field, staying abreast of these developments will be crucial for leveraging its full potential in drug discovery and development.